Cas no 1261907-30-5 (5-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid)

• Product Name: 5-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid
• CAS No: 1261907-30-5
• MF: C₁₂H₉NO₄S
• MW: 263.269161939621
• MDL: MFCD18317946
• CID: 2762652
• PubChem ID: 53223868
• Update Time: 2025-06-12

5-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261907-30-5
• 5-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]NICOTINIC ACID
• 5-[5-(Methoxycarbonyl)thiophen-3-yl]pyridine-3-carboxylic acid
• 5-[5-(Methoxycarbonyl)thiophen-3-yl]nicotinic acid, 95%
• MFCD18317946
• DTXSID90687905
• 5-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid

• MDL： MFCD18317946
• Inchi： 1S/C12H9NO4S/c1-17-12(16)10-3-9(6-18-10)7-2-8(11(14)15)5-13-4-7/h2-6H,1H3,(H,14,15)
• InChI Key： LEIKNTMIYBIWJF-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(=O)OC)C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 263.02522894Da
• Monoisotopic Mass: 263.02522894Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105Ų

Additional information on 5-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid

Comprehensive Overview of 5-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid (CAS No. 1261907-30-5)

5-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid (CAS No. 1261907-30-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiophene and nicotinic acid moieties, serves as a versatile intermediate in the synthesis of bioactive molecules and advanced materials. Its molecular structure combines a methoxycarbonyl group with a thiophene ring, offering distinct electronic and steric properties that make it valuable for drug discovery and functional material design.

In recent years, the demand for heterocyclic compounds like 5-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid has surged due to their applications in medicinal chemistry and organic electronics. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and polymeric materials. The compound’s CAS No. 1261907-30-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its thiophene-based scaffold is also explored for optoelectronic applications, aligning with the growing interest in sustainable energy solutions.

The synthesis of 5-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid typically involves multi-step organic reactions, including cross-coupling and esterification processes. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, or metal-organic frameworks (MOFs). This adaptability makes it a hotspot for innovations in drug delivery systems and catalysis. Notably, its methoxycarbonyl group enhances solubility, a critical factor for bioavailability in pharmaceutical formulations.

From an industrial perspective, CAS No. 1261907-30-5 is often associated with high-purity intermediates for API (Active Pharmaceutical Ingredient) production. Companies specializing in custom synthesis highlight its role in developing targeted therapies, particularly for metabolic and inflammatory diseases. The compound’s nicotinic acid segment is also linked to vitamin B3 derivatives, a trending topic in nutraceutical research.

Environmental and regulatory considerations for 5-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid emphasize its green chemistry potential. Recent publications discuss its use in biodegradable polymers, addressing global concerns about plastic waste. Additionally, its low toxicity profile (as per available data) positions it favorably for cosmetic and agrochemical applications, sectors increasingly focused on eco-friendly alternatives.

In summary, 5-[5-(Methoxycarbonyl)thiophen-3-YL]nicotinic acid (CAS No. 1261907-30-5) exemplifies the intersection of chemical innovation and multidisciplinary applications. Its structural features and functional groups cater to diverse scientific inquiries, from drug design to renewable energy. As research evolves, this compound is poised to remain a key player in addressing contemporary challenges across industries.